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Compound of Interest

Compound Name: FDW028

Cat. No.: B14983525

Get Quote

Technical Support Center: FDW028
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the stability, long-term storage, and handling

of FDW028.

Frequently Asked Questions (FAQs)
Q1: What is FDW028 and what is its primary mechanism of action?

FDW028 is a potent and highly selective inhibitor of fucosyltransferase 8 (FUT8).[1][2][3][4] Its

primary mechanism involves binding to FUT8, which inhibits the core fucosylation of proteins.

[5][6][7] This leads to the degradation of the immune checkpoint molecule B7-H3 (also known

as CD276) through a process called chaperone-mediated autophagy (CMA).[1][2][3][4][5][7]

The inhibition of FUT8 by FDW028 also suppresses the AKT/mTOR signaling pathway.[1][3]

Q2: What are the recommended long-term storage conditions for FDW028?

For long-term stability, FDW028 in its solid (powder) form should be stored at -20°C.[1][2][5][6]

Under these conditions, it is stable for at least three to four years.[1][5][6] Some suppliers also
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indicate that storage at 4°C is acceptable for up to two years.[2][4]

Q3: How should I prepare and store stock solutions of FDW028?

FDW028 is soluble in DMSO at concentrations of ≥10 mg/mL.[5][6][7] To prepare a stock

solution, dissolve the solid FDW028 in fresh, anhydrous DMSO.[1][6] It is recommended to

aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[1][2]

Store these aliquots at -80°C for up to one year or at -20°C for up to one month.[1][2][4]

Q4: Is FDW028 stable at room temperature?

FDW028 is shipped at room temperature in the continental US, suggesting short-term stability

at ambient temperatures.[2][5] However, for long-term storage, it is critical to follow the

recommended sub-zero temperature conditions.

Stability Data Summary
The following table summarizes the known stability and storage conditions for FDW028.

Formulation
Storage
Temperature

Stability Period Source(s)

Solid (Powder) -20°C ≥ 4 years [5][6]

Solid (Powder) -20°C 3 years [1][2][4]

Solid (Powder) 4°C 2 years [2][4]

In Solvent (DMSO) -80°C 1 year [1]

In Solvent (DMSO) -80°C 6 months [2][4]

In Solvent (DMSO) -20°C 1 month [1][2][4]

Troubleshooting Guide
Issue: I am observing reduced or no activity of FDW028 in my cell-based assays.

Question: Was the stock solution stored correctly?
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Answer: Improper storage of the DMSO stock solution, such as repeated freeze-thaw

cycles or prolonged storage at -20°C (beyond one month), can lead to degradation of the

compound.[1][2] It is recommended to use freshly prepared solutions or aliquots stored at

-80°C for no longer than a year.[1]

Question: Is the DMSO used for solubilization of high quality?

Answer: FDW028's solubility can be reduced by moisture-absorbing DMSO.[1] Always use

fresh, anhydrous, high-purity DMSO for preparing stock solutions.[1]

Question: Has the compound precipitated out of the solution?

Answer: When diluting the DMSO stock solution into aqueous media for cell-based

assays, the compound may precipitate if the final DMSO concentration is too low. Ensure

the final DMSO concentration is compatible with your cell line and sufficient to maintain

solubility. Visually inspect the media for any signs of precipitation after adding FDW028.

Issue: My in vivo experiment results are inconsistent.

Question: How was the FDW028 formulation for in vivo use prepared?

Answer: For in vivo administration, specific formulations are required. One example

involves a multi-step process: first, dissolve FDW028 in DMSO, then mix with PEG300,

followed by Tween80, and finally ddH2O.[1] Another formulation uses corn oil.[1] These

mixed solutions should be used immediately for optimal results.[1] Long-term storage of

these formulations is not recommended.[8]

Question: Was the correct dosage and administration route used?

Answer: Published in vivo studies using SW480 mouse xenograft models have used

intravenous (i.v.) administration of FDW028 at doses of 10 and 20 mg/kg.[2][5][6] Ensure

your experimental design aligns with established protocols.

Experimental Protocols
Protocol: In Vitro Cell Viability Assay
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This protocol is based on the methodology used to determine the IC50 values of FDW028 in

colorectal cancer cell lines.[2][9]

Cell Seeding: Seed SW480 or HCT-8 cells in 96-well plates at an appropriate density to

ensure they are in the logarithmic growth phase during the treatment period.

Compound Preparation: Prepare a stock solution of FDW028 in DMSO (e.g., 10 mM).

Serially dilute the stock solution to achieve final concentrations ranging from 0.2 µM to 100

µM in the cell culture medium.[9] Ensure the final DMSO concentration is consistent across

all wells and does not exceed a level toxic to the cells (typically <0.5%).

Treatment: After allowing the cells to adhere overnight, replace the medium with the medium

containing the various concentrations of FDW028.

Incubation: Incubate the cells for 72 hours at 37°C in a humidified incubator with 5% CO2.[2]

[9]

Viability Assessment: After the incubation period, assess cell viability using a standard

method such as the MTT or CCK-8 assay, following the manufacturer's instructions.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control (DMSO-

treated cells). Determine the half-maximal inhibitory concentration (IC50) value by plotting

the cell viability against the logarithm of the FDW028 concentration and fitting the data to a

dose-response curve.

Visualizations
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Caption: FDW028 inhibits FUT8, leading to B7-H3 degradation via CMA and suppression of the

AKT/mTOR pathway.
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Caption: Recommended workflow for handling and storing FDW028 from solid form to

experimental use.
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Caption: A logical workflow for troubleshooting common issues with FDW028 activity in

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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